Cas no 2230789-55-4 ((2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol)

• Product Name: (2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
• CAS No: 2230789-55-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6615903
• PubChem ID: 93693480
• Update Time: 2025-05-21

(2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)propan-1-ol
• 2230789-55-4
• starbld0042723
• (2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
• EN300-6473205

• Inchi： 1S/C11H14O3/c1-8(7-12)9-2-3-10-11(6-9)14-5-4-13-10/h2-3,6,8,12H,4-5,7H2,1H3/t8-/m1/s1
• InChI Key： XOJMKLPAOQRYPJ-MRVPVSSYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)[C@H](C)CO

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Additional information on (2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol

Comprehensive Overview of (2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol (CAS No. 2230789-55-4)

The compound (2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol, identified by its CAS number 2230789-55-4, is a chiral organic molecule featuring a 1,4-benzodioxane core structure. This scaffold is widely recognized in medicinal chemistry due to its prevalence in bioactive molecules targeting neurological and cardiovascular systems. The (2S)-stereochemistry of the propanol side chain is critical for its potential enantioselective interactions with biological targets, making it a subject of interest in drug discovery and asymmetric synthesis.

Recent trends in pharmaceutical research highlight the growing demand for chiral building blocks like (2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol. Scientists frequently search for "enantioselective synthesis of benzodioxane derivatives" or "applications of 1,4-benzodioxane in drug design," reflecting its relevance in developing therapeutics for conditions such as anxiety, Parkinson’s disease, and hypertension. The compound’s lipophilic yet polar properties also make it a candidate for optimizing blood-brain barrier permeability—a hot topic in CNS drug development.

From a synthetic perspective, CAS 2230789-55-4 serves as a versatile intermediate. Its benzodioxin moiety offers stability against metabolic degradation, a feature often queried in searches like "how to enhance metabolic stability in lead compounds." Additionally, the propan-1-ol group allows for further derivatization into esters, ethers, or amines, aligning with the industry’s focus on "scaffold hopping strategies" and "fragment-based drug discovery."

Environmental and regulatory considerations are increasingly shaping compound selection. (2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol is not classified as a hazardous material, which addresses queries such as "green chemistry alternatives for chiral intermediates." Its synthesis can leverage catalytic asymmetric hydrogenation—a technique trending in "sustainable pharmaceutical manufacturing" discussions.

Analytical characterization of this compound typically involves HPLC chiral separation and NMR spectroscopy, topics frequently searched alongside "CAS 2230789-55-4 purity analysis." Researchers also explore its X-ray crystallography data to validate stereochemistry, a step crucial for patent applications and regulatory submissions.

In conclusion, (2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol exemplifies the intersection of chiral chemistry and drug design innovation. Its structural features and synthetic adaptability position it as a valuable asset in addressing modern challenges like CNS drug delivery and metabolic optimization, while its benign profile supports safer research practices.